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Compound of Interest

Compound Name: Methyl 2-ethenylbenzoate

Cat. No.: B1626719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-ethenylbenzoate, also known as methyl 2-vinylbenzoate, is an organic compound

with the chemical formula C₁₀H₁₀O₂. As a functionalized aromatic ester, it holds potential as a

versatile building block in organic synthesis, polymer chemistry, and the development of novel

pharmaceutical agents. The presence of both an ester and a vinyl group on the benzene ring

offers multiple sites for chemical modification, making a thorough understanding of its physical

properties essential for its effective application in research and development.

This technical guide provides a comprehensive overview of the known physical properties of

Methyl 2-ethenylbenzoate. It is designed to be a valuable resource for researchers, scientists,

and drug development professionals, offering both theoretical and practical insights into the

characterization and handling of this compound. The guide emphasizes the distinction between

predicted and experimentally determined data, providing a clear and accurate representation of

the current state of knowledge.

Molecular Structure and Isomerism
Methyl 2-ethenylbenzoate is an ester of 2-ethenylbenzoic acid and methanol. The "2-" or

"ortho-" positioning of the ethenyl (vinyl) group relative to the methoxycarbonyl group

significantly influences its physical and chemical properties compared to its isomers, Methyl 3-

ethenylbenzoate (meta-) and Methyl 4-ethenylbenzoate (para-). The steric hindrance and
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electronic effects arising from the ortho-substitution can impact reactivity, boiling point, and

spectroscopic signatures.

Physicochemical Properties
A summary of the key physical properties of Methyl 2-ethenylbenzoate is presented below. It

is important to note that while some experimental data is available for its isomers, many of the

properties for the 2-ethenyl isomer are currently based on computational predictions.

Property Value Data Type Source(s)

CAS Number 27326-44-9 Experimental [1]

Molecular Formula C₁₀H₁₀O₂ --- [1]

Molecular Weight 162.19 g/mol Calculated [1]

Boiling Point 253.0 ± 19.0 °C Predicted [1][2]

Density 1.058 ± 0.06 g/cm³ Predicted [1][2]

Refractive Index 1.552 Predicted [2]

Melting Point Not available --- [1][3]

Solubility Not available --- [1]

Flash Point 111.3 ± 7.7 °C Predicted [2]

Vapor Pressure
0.0 ± 0.5 mmHg at

25°C
Predicted [2]

Note: For comparison, the isomer Methyl 4-ethenylbenzoate (CAS: 1076-96-6) has a reported

melting point of 32-37 °C and a boiling point of 89-90 °C at 2 Torr.[4][5] This highlights the

significant impact of isomerism on the physical state and volatility of these compounds.

Experimental Characterization Workflow
The determination of the physical properties of a novel or sparsely characterized compound

like Methyl 2-ethenylbenzoate follows a systematic workflow. This process involves synthesis,

purification, and subsequent analysis using various analytical techniques.
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Caption: Experimental workflow for the synthesis and characterization of Methyl 2-
ethenylbenzoate.

Detailed Experimental Protocols
1. Synthesis of Methyl 2-ethenylbenzoate

A potential synthetic route to Methyl 2-ethenylbenzoate involves the esterification of 2-

vinylbenzoic acid. A general procedure is as follows:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-vinylbenzoic acid in an excess of methanol.

Catalysis: Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

Reaction: Heat the mixture to reflux and maintain for several hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).
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Workup: After completion, cool the reaction mixture and neutralize the acid with a suitable

base (e.g., saturated sodium bicarbonate solution).

Extraction: Extract the product into an organic solvent (e.g., diethyl ether or ethyl acetate).

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be further purified by column

chromatography on silica gel.

2. Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is crucial for confirming the presence of the vinyl and

methyl ester protons and their respective chemical environments. The aromatic protons

will exhibit complex splitting patterns due to ortho-coupling.

¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl

carbon of the ester, the sp² carbons of the vinyl group and the aromatic ring, and the sp³

carbon of the methyl group.

Infrared (IR) Spectroscopy:

The IR spectrum should display characteristic absorption bands for the C=O stretch of the

ester (typically around 1720 cm⁻¹), the C=C stretch of the vinyl group and aromatic ring

(around 1600-1640 cm⁻¹), and the C-O stretch of the ester (around 1250 cm⁻¹).

3. Physical Property Determination

Boiling Point: The boiling point can be determined experimentally using distillation under

atmospheric or reduced pressure.

Density: The density can be measured using a pycnometer or a digital density meter.

Refractive Index: The refractive index of the liquid sample can be determined using an Abbe

refractometer.[6]
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Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling

Methyl 2-ethenylbenzoate. While specific toxicity data for this compound is not readily

available, it is prudent to treat it as a potentially hazardous substance.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to

avoid inhalation of vapors.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents. For long-term storage, an inert atmosphere and freezing

temperatures (under -20°C) are recommended to prevent polymerization of the vinyl group.

[1]

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.

Conclusion
Methyl 2-ethenylbenzoate is a compound with significant potential in various scientific fields.

This guide has consolidated the currently available physical property data, highlighting the

reliance on predicted values in the absence of extensive experimental characterization. The

provided experimental workflows offer a roadmap for researchers to further investigate and

confirm these properties. As research into this and related compounds continues, a more

complete and experimentally validated understanding of its physical and chemical behavior will

undoubtedly emerge, paving the way for its broader application in science and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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